Cas no 261635-93-2 (2-methyl-6-(trifluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 2-methyl-6-(trifluoromethyl)pyridine-3-carboxylic acid
• CAS No: 261635-93-2
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• MDL: MFCD01311990
• CID: 247362
• PubChem ID: 2775683
• Update Time: 2025-05-20

2-methyl-6-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-6-(trifluoromethyl)nicotinic acid
• 2-METHYL-6-(TRIFLUOROMETHYL)PYRIDINE-3-CARBOXYLICACID
• 2-Methyl-6-trifluoromethyl-nicotinic acid
• 3-Pyridinecarboxylicacid, 2-methyl-6-(trifluoromethyl)-
• 2-Methyl-6-(trifluoroMethyl)nicotinic acid, Tech.
• 2-methyl-6-trifluoromethyl-3-nicotinic acid
• 2-Methyl-6-trifluoromethylnicotinic acid
• 2-methyl-6-(trifluoromethyl)pyridine-3-carboxylic acid
• AB01328708-02
• J-518123
• 3-Pyridinecarboxylic acid, 2-methyl-6-(trifluoromethyl)-
• AKOS000302070
• 6-(trifluoromethyl)-2-methylpyridine-3-carboxylic acid
• 2-methyl-6-trifluoromethyl-3-pyridinecarboxylic acid
• 2-methyl-6-(trifluoromethyl)nicotinicacid
• CS-0152809
• CCG-236422
• AMY20642
• EN300-31801
• 2-methyl-6-trifluoromethynicotinic acid
• Z335445526
• BB 0260064
• FT-0644149
• FS-1111
• Maybridge4_000139
• DTXSID30379655
• A818227
• 2-methyl-6-trifluoromethyl nicotinic acid
• 2-methyl-6-trifluoromethyinicotinic acid
• SY024338
• AC-9340
• SCHEMBL148900
• 261635-93-2
• HMS1521G07
• NCGC00333397-01
• AB08482
• MFCD01311990
• 2-methyl-6-(trifluoromethyl)nicotinic acid, AldrichCPR
• IDI1_030721
• DB-046850

• MDL： MFCD01311990
• Inchi： 1S/C8H6F3NO2/c1-4-5(7(13)14)2-3-6(12-4)8(9,10)11/h2-3H,1H3,(H,13,14)
• InChI Key： ODWJFUQRQUCRJZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(=O)O)C(C)=N1)(F)F

Computed Properties

• Exact Mass: 205.03500
• Monoisotopic Mass: 205.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1.414±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 139-141℃
• Boiling Point: 253.0±40.0 ºC (760 Torr),
• Flash Point: 106.8±27.3 ºC,
• Refractive Index: 1.479
• Solubility: Slightly soluble (4.7 g/l) (25 º C),
• Water Partition Coefficient: Slightly soluble in water (4.7 g/L at 25°C).
• PSA: 50.19000
• LogP: 2.10700

2-methyl-6-(trifluoromethyl)pyridine-3-carboxylic acid Security Information

• Hazard Statement： Corrosive
• Hazard Category Code： 36/37/38-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-methyl-6-(trifluoromethyl)pyridine-3-carboxylic acid

Comprehensive Overview of 2-methyl-6-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 261635-93-2)

2-methyl-6-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 261635-93-2) is a highly versatile pyridine derivative that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its trifluoromethyl group and carboxylic acid functionality, serves as a critical building block in the synthesis of various bioactive molecules. Its unique structural features make it a valuable intermediate for researchers and industries alike.

The growing interest in 2-methyl-6-(trifluoromethyl)pyridine-3-carboxylic acid is driven by its potential applications in drug discovery and crop protection. With the increasing demand for sustainable chemistry and green synthesis, this compound aligns well with modern trends in environmentally friendly chemical processes. Researchers are particularly intrigued by its role in developing novel therapeutics for diseases such as cancer and inflammatory disorders, as well as its use in creating advanced agrochemicals with reduced environmental impact.

One of the key advantages of 2-methyl-6-(trifluoromethyl)pyridine-3-carboxylic acid is its structural versatility. The presence of both a methyl group and a trifluoromethyl group on the pyridine ring enhances its reactivity, enabling it to participate in a wide range of chemical transformations. This makes it an ideal candidate for medicinal chemistry applications, where slight modifications can lead to significant changes in biological activity. Additionally, its carboxylic acid moiety allows for easy derivatization, further expanding its utility in custom synthesis.

In the context of agrochemical research, 2-methyl-6-(trifluoromethyl)pyridine-3-carboxylic acid has shown promise as a precursor for herbicides and pesticides. The trifluoromethyl group is known to enhance the bioactivity and stability of such compounds, making them more effective at lower doses. This aligns with the global push toward sustainable agriculture and the reduction of chemical residues in the environment. As a result, this compound is increasingly being explored in the development of next-generation agrochemicals.

From a synthetic chemistry perspective, 2-methyl-6-(trifluoromethyl)pyridine-3-carboxylic acid offers numerous opportunities for innovation. Its synthesis can be tailored to meet specific industrial needs, whether for large-scale production or high-purity laboratory use. Recent advancements in catalysis and process optimization have further improved the efficiency of its production, reducing costs and minimizing waste generation. These developments are particularly relevant in light of the increasing focus on circular economy principles in the chemical industry.

The pharmaceutical industry has also taken note of the potential of 2-methyl-6-(trifluoromethyl)pyridine-3-carboxylic acid. Its incorporation into drug candidates has been shown to improve pharmacokinetic properties, such as metabolic stability and oral bioavailability. This is especially important in the design of small-molecule therapeutics, where optimizing these parameters can significantly enhance clinical outcomes. As the demand for targeted therapies continues to rise, this compound is poised to play a pivotal role in the development of next-generation drugs.

In conclusion, 2-methyl-6-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 261635-93-2) is a compound of immense scientific and industrial significance. Its unique chemical properties and broad applicability make it a valuable asset in pharmaceutical, agrochemical, and material science research. As the chemical industry continues to evolve toward sustainability and innovation, this compound is likely to remain at the forefront of cutting-edge developments. Researchers and manufacturers alike are encouraged to explore its potential further, leveraging its versatility to address some of the most pressing challenges in modern chemistry.